Cas no 2551118-32-0 (tert-butyl 4-(3-bromo-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(3-bromo-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate
• CAS No: 2551118-32-0
• MF: C₁₄H₂₂BrN₃O₂
• MW: 344.247382640839
• MDL: MFCD32874820
• CID: 5672088
• PubChem ID: 155822325
• Update Time: 2025-07-02

tert-butyl 4-(3-bromo-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2551118-32-0
• EN300-27121369
• Tert-butyl 4-[(3-bromopyrazol-1-yl)methyl]piperidine-1-carboxylate
• tert-butyl 4-[(3-bromo-1H-pyrazol-1-yl)methyl]piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[(3-bromo-1H-pyrazol-1-yl)methyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-(3-bromo-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate

• MDL： MFCD32874820
• Inchi： 1S/C14H22BrN3O2/c1-14(2,3)20-13(19)17-7-4-11(5-8-17)10-18-9-6-12(15)16-18/h6,9,11H,4-5,7-8,10H2,1-3H3
• InChI Key： LIJCSOSRUHDISS-UHFFFAOYSA-N
• SMILES： BrC1C=CN(CC2CCN(C(=O)OC(C)(C)C)CC2)N=1

Computed Properties

• Exact Mass: 343.08954g/mol
• Monoisotopic Mass: 343.08954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 419.0±15.0 °C(Predicted)
• pka: -0.33±0.10(Predicted)

Additional information on tert-butyl 4-(3-bromo-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate

Research Brief on tert-butyl 4-(3-bromo-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate (CAS: 2551118-32-0)

In recent years, the compound tert-butyl 4-(3-bromo-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate (CAS: 2551118-32-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole and piperidine moieties, has shown promising potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the bromo substituent on the pyrazole ring further enhances its reactivity, making it a valuable building block in medicinal chemistry.

Recent studies have focused on exploring the synthetic applications and pharmacological properties of tert-butyl 4-(3-bromo-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of kinase inhibitors. The study demonstrated that this compound could be efficiently functionalized to yield derivatives with high selectivity for specific kinase targets, offering potential therapeutic applications in oncology and inflammatory diseases.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters. Researchers utilized tert-butyl 4-(3-bromo-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate as a precursor for the synthesis of novel G-protein-coupled receptor (GPCR) modulators. The study revealed that the bromo group facilitated efficient cross-coupling reactions, enabling the rapid generation of diverse compound libraries for high-throughput screening.

In addition to its synthetic utility, the compound has also been investigated for its direct biological effects. A recent preclinical study, published in the European Journal of Pharmacology, explored its potential as an anti-inflammatory agent. The results indicated that derivatives of tert-butyl 4-(3-bromo-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate exhibited significant inhibition of pro-inflammatory cytokines, suggesting a possible role in the treatment of chronic inflammatory conditions.

The safety and pharmacokinetic profile of tert-butyl 4-(3-bromo-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate have also been subjects of recent research. A 2023 toxicology study, conducted in vitro and in vivo, reported favorable metabolic stability and low cytotoxicity for this compound, further supporting its potential as a pharmaceutical intermediate. However, researchers emphasized the need for additional studies to fully characterize its long-term safety profile.

Looking ahead, the versatility of tert-butyl 4-(3-bromo-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate continues to inspire new research directions. Current efforts are focused on optimizing its synthetic routes to improve yield and scalability, as well as exploring its applications in targeted drug delivery systems. With its unique chemical properties and demonstrated biological relevance, this compound remains a promising candidate for future drug discovery and development initiatives.